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Compound of Interest

Compound Name: N-Desmethylsibutramine

Cat. No.: B128398

This document provides essential safety and logistical procedures for the proper disposal of N-
Desmethylsibutramine. It is intended for researchers, scientists, and drug development
professionals actively engaged in laboratory work. Adherence to these guidelines is critical for
ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification

N-Desmethylsibutramine, a primary metabolite of sibutramine, is a pharmaceutical-related
compound used in research.[1] It is classified as harmful if swallowed.[2][3] All handling and
disposal must be conducted with the assumption that the compound is hazardous. The Safety
Data Sheet (SDS) is the primary source of information and must be consulted before handling.

[415]

Summary of Key Data:
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Parameter Information Source
1-(1-(4-
Chemical Name Chlorophenyl)cyclobutyl)-3- [4]

methylbutan-1-amine

N-Desmethylsibutramine, BTS-

Synonyms £4354 [2]
CAS Number 84467-94-7 2]
Molecular Formula C15H22CIN [4]
GHS Hazard Statement H302: Harmful if swallowed [2][3]

) ) Licensed Hazardous Material
Primary Disposal Route ) [4]
Disposal Company

Recommended Method Incineration [41[6]

Personnel Protective Equipment (PPE)

Before beginning any disposal-related activities, all personnel must be equipped with the
following standard PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use.[4]
o Eye Protection: Tightly fitting safety goggles or safety glasses with side-shields.[4]

o Lab Coat: A standard laboratory coat or flame-resistant impervious clothing.[4]

Disposal Protocol: Step-by-Step

Disposal of N-Desmethylsibutramine must comply with all applicable federal, state, and local
regulations.[2][5] Improper disposal, such as discarding in standard trash or flushing down a
drain, is prohibited.[7][8]

Step 1: Waste Segregation and Collection

o Collect all waste materials containing N-Desmethylsibutramine, including pure compound,
contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a dedicated and
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clearly labeled hazardous waste container.[8]

e The container must be leak-proof, sturdy, and have a tight-fitting lid.[8]

Step 2: Labeling the Waste Container

e Label the container clearly with the words "Hazardous Waste."[9]

« List all chemical constituents, including "N-Desmethylsibutramine” and its approximate
concentration or quantity.

o Record the accumulation start date on the label.

Step 3: Storage of Waste

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area within or near the laboratory.

e Ensure the storage area is away from incompatible materials.

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

 If an EHS department is not available, you must contract a licensed hazardous material
disposal company.[4]

Step 5: Regulatory Considerations for Controlled Substance Analogues

» N-Desmethylsibutramine is an analogue of sibutramine, which has been treated as a
controlled substance. Therefore, it may be subject to Drug Enforcement Administration
(DEA) regulations.[6]

o The DEA requires that controlled substances be rendered "non-retrievable."[6] Incineration is
the primary method recognized by the DEA to meet this standard.[6]
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» Disposal may require the services of a DEA-registered reverse distributor and specific
record-keeping, such as maintaining a DEA Form 41.[6] Always consult with your EHS office
to ensure compliance with DEA protocols.

Emergency Procedures for Spills

In the event of a spill:
o Evacuate non-essential personnel from the immediate area.
» Ensure adequate ventilation.[4]

e Wearing appropriate PPE, contain and absorb the spill with an inert material (e.qg.,
vermiculite, sand).

o Collect the absorbed material and place it into a sealed, labeled hazardous waste container.
o Clean the spill area thoroughly.

o Report the spill to your laboratory supervisor and EHS department.

Visual Workflow for Disposal

The following diagram outlines the logical steps and decision points for the proper disposal of
N-Desmethylsibutramine.
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Caption: Disposal workflow for N-Desmethylsibutramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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